Cas no 85614-54-6 (1-Pyrrolidineacetamide,2,4-dioxo-)
85614-54-6 structure
Product Name:1-Pyrrolidineacetamide,2,4-dioxo-
CAS No:85614-54-6
MF:C6H8N2O3
MW:156.139321327209
CID:723552
Update Time:2024-01-03
1-Pyrrolidineacetamide,2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidineacetamide,2,4-dioxo-
- 2-(2,4-dioxopyrrolidin-1-yl)acetamide
- 2,4-dioxo-1-Pyrrolidineacetamide
- 2,4-dioxopyrrolidine-1-acetamide
- 2,4-Dioxo-1-pyrrolidineacetamide (ACI)
- (2,4-Dioxopyrrolidin-1-yl)acetamide
-
- Inchi: 1S/C6H8N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h1-3H2,(H2,7,10)
- InChI Key: JPVVDKWRORWDAQ-UHFFFAOYSA-N
- SMILES: O=C(CN1CC(=O)CC1=O)N
Computed Properties
- Exact Mass: 156.053492
- Monoisotopic Mass: 156.053492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5
Experimental Properties
- Density: 1.404
- Boiling Point: 506.8 °C at 760 mmHg
- Flash Point: 260.3 °C
- Refractive Index: 1.545
1-Pyrrolidineacetamide,2,4-dioxo- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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